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Compound of Interest

Compound Name: Perfluorodecalin

Cat. No.: B110024 Get Quote

An In-depth Technical Guide to the Physical Properties of Perfluorodecalin Liquid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

perfluorodecalin liquid. The information is tailored for researchers, scientists, and drug

development professionals who utilize this perfluorocarbon in various applications, including as

an oxygen carrier in cell culture, in liquid ventilation, and for drug delivery. This document

summarizes key quantitative data in structured tables, details relevant experimental protocols,

and provides visualizations of associated biological pathways and experimental workflows.

Core Physical and Chemical Properties
Perfluorodecalin (C₁₀F₁₈) is a fluorocarbon derivative of decalin where all hydrogen atoms

have been replaced by fluorine. This complete fluorination imparts remarkable chemical and

biological inertness, high stability, and a high capacity for dissolving gases, most notably

oxygen.[1] It is a colorless, odorless, and non-volatile liquid.[1]

General and Thermal Properties
Perfluorodecalin is characterized by its high density and a boiling point significantly above

room temperature, making it suitable for a variety of laboratory and clinical applications. Key

general and thermal properties are summarized in Table 1.

Table 1: General and Thermal Properties of Perfluorodecalin
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Property Value Conditions

Molecular Formula C₁₀F₁₈

Molar Mass 462.08 g/mol

Appearance Clear, colorless liquid

Density 1.908 g/mL at 25 °C

1.917 g/mL Not specified

1.941 g/mL at 20 °C

Boiling Point 142 °C

Melting Point -10 °C

Vapor Density 17.5 (vs air)

Vapor Pressure 6.8 mmHg at 25 °C

8.8 hPa at 25 °C

Note: Slight variations in reported values can be attributed to differences in measurement

techniques and the specific isomeric composition of the perfluorodecalin sample.

Optical and Interfacial Properties
The optical and interfacial properties of perfluorodecalin are critical for its use in applications

such as microscopy and as a component in emulsions. These properties are detailed in Table

2.

Table 2: Optical and Interfacial Properties of Perfluorodecalin

Property Value Conditions

Refractive Index 1.3145 at 20 °C (n20/D)

Surface Tension 19.3 dynes/cm at 25 °C

Viscosity (Kinematic) 2.94 cSt at 25 °C
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Solubility Properties
A defining characteristic of perfluorodecalin is its high solubility for gases, particularly oxygen,

and its immiscibility with water and many organic solvents. Table 3 outlines its solubility

properties.

Table 3: Solubility Properties of Perfluorodecalin

Solute Solubility Conditions

Oxygen (O₂) 49 mL O₂ / 100 mL at 25 °C

Carbon Dioxide (CO₂) Up to 4 times that of oxygen

Water Insoluble (10 ppm)

Organic Solvents
Partially miscible with

hydrocarbons

Experimental Protocols for Property Determination
The following sections detail the methodologies for measuring the key physical properties of

perfluorodecalin, with references to standard testing protocols where applicable.

Density Measurement (ASTM D4052)
The density of perfluorodecalin can be accurately determined using a digital density meter

based on the oscillating U-tube principle, as outlined in ASTM D4052.

Principle: A small volume of the liquid sample (approximately 1-2 mL) is introduced into a U-

shaped tube, which is then electromagnetically excited to oscillate. The instrument measures

the oscillation frequency, which changes with the mass of the tube. This frequency is used

with calibration data to calculate the density of the sample.

Procedure:

Calibration: The instrument is calibrated using two standards of known density, typically

dry air and ultrapure water.
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Sample Injection: The perfluorodecalin sample is injected into the clean, dry U-tube

using a syringe or an automated sampler. Care must be taken to avoid the introduction of

air bubbles.

Temperature Equilibration: The sample is allowed to reach thermal equilibrium at the

desired temperature, controlled by the instrument's Peltier system.

Measurement: The instrument measures the oscillation period and calculates the density.

For opaque liquids, automated bubble detection is crucial.

Cleaning: The U-tube is thoroughly cleaned with appropriate solvents and dried before the

next measurement.

Viscosity Measurement (ASTM D445)
The kinematic viscosity of perfluorodecalin is determined by measuring the time it takes for a

specific volume of the liquid to flow under gravity through a calibrated glass capillary

viscometer.

Principle: This method relies on the principle that the time required for a fixed volume of

liquid to flow through a capillary is directly proportional to its kinematic viscosity.

Procedure:

Viscometer Selection: A calibrated glass capillary viscometer of the appropriate size for the

expected viscosity range is chosen.

Sample Preparation: The perfluorodecalin sample is filtered to remove any particulate

matter and charged into the viscometer.

Temperature Control: The viscometer is placed in a constant temperature bath until the

sample reaches the test temperature.

Flow Measurement: The liquid is drawn up into the viscometer's timing bulb, and the time

taken for the liquid to flow between two marked points is accurately measured.

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the viscometer's calibration constant.
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Surface Tension Measurement (ASTM D971 - Ring
Method)
The Du Noüy ring method is a common technique for measuring the surface tension of liquids

like perfluorodecalin.

Principle: This method measures the force required to detach a platinum ring from the

surface of the liquid. This force is related to the surface tension of the liquid.

Procedure:

Apparatus Setup: A clean platinum ring is suspended from a sensitive balance.

Sample Placement: The perfluorodecalin sample is placed in a vessel on an adjustable

platform beneath the ring.

Measurement: The platform is raised until the ring is in contact with the liquid surface. The

platform is then slowly lowered, causing a meniscus to be pulled from the surface. The

force is recorded as the ring is detached from the surface.

Calculation: The surface tension is calculated from the maximum force recorded, with a

correction factor applied that depends on the ring dimensions and the liquid's density.

Refractive Index Measurement (Abbe Refractometer)
The refractive index of perfluorodecalin can be measured using an Abbe refractometer.

Principle: An Abbe refractometer measures the critical angle of a liquid placed between two

prisms. The refractive index is determined from this critical angle.

Procedure:

Calibration: The instrument is calibrated using a standard of known refractive index, such

as distilled water.

Sample Application: A few drops of the perfluorodecalin sample are placed on the

surface of the measuring prism.
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Measurement: The prisms are closed, and a light source is directed through them. The

user looks through the eyepiece and adjusts the controls to bring a dividing line between

light and dark fields into focus at the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. Temperature

control is important for accurate measurements.

Visualizations of Applications and Biological
Interactions
The unique properties of perfluorodecalin lend it to several advanced applications in research

and medicine. The following diagrams, rendered in Graphviz DOT language, illustrate some of

these applications and the underlying biological pathways.

Workflow for Partial Liquid Ventilation (PLV)
Partial liquid ventilation is a therapeutic strategy for acute respiratory distress syndrome

(ARDS) where the lungs are partially filled with an oxygenated perfluorocarbon liquid like

perfluorodecalin.
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Preclinical Animal Model

Partial Liquid Ventilation Procedure
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Workflow for a preclinical study of Partial Liquid Ventilation.
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Enhanced Oxygen Delivery in Cell Culture
Perfluorodecalin is used in cell culture to enhance the delivery of oxygen to cells, particularly

in high-density cultures or under hypoxic conditions.
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Workflow for using perfluorodecalin for enhanced oxygen delivery in cell culture.

Hypoxia-Inducible Factor 1-alpha (HIF-1α) Signaling in
Wound Healing
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Perfluorodecalin's ability to deliver oxygen can influence cellular signaling pathways that are

sensitive to oxygen levels, such as the HIF-1α pathway, which is crucial in wound healing.
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Simplified HIF-1α signaling pathway and the potential influence of perfluorodecalin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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